Cas no 1329918-25-3 (1-(3,4-dimethoxyphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3,4-dimethoxyphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1329918-25-3
• MF: C₁₄H₁₇N₃O₄
• MW: 291.302483320236
• CID: 5306652
• Update Time: 2025-07-01

1-(3,4-dimethoxyphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C14H17N3O4/c1-4-5-10-13(14(18)19)15-16-17(10)9-6-7-11(20-2)12(8-9)21-3/h6-8H,4-5H2,1-3H3,(H,18,19)
• InChI Key： QCFDHHFEFFTKRC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C(OC)=C2)C(CCC)=C(C(O)=O)N=N1

Additional information on 1-(3,4-dimethoxyphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid

Introduction to CAS No. 1329918-25-3: 1-(3,4-Dimethoxyphenyl)-5-propyl-1H-1,2,3-Triazole-4-Carboxylic Acid

The compound CAS No. 1329918-25-3, also known as 1-(3,4-Dimethoxyphenyl)-5-propyl-1H-1,2,3-Triazole-4-Carboxylic Acid, is a fascinating molecule with a unique structure and promising applications in various fields. This compound belongs to the class of triazoles, which are widely studied due to their versatile properties and potential uses in drug discovery, material science, and beyond.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry. The presence of the 1H-1,2,3-triazole ring in this compound makes it particularly interesting for researchers exploring new drug candidates. The triazole ring is known for its stability and ability to form hydrogen bonds, which are crucial for drug-target interactions. Additionally, the substituents on the triazole ring—such as the propyl group and the dimethoxyphenyl moiety—contribute to the compound's pharmacokinetic properties and bioavailability.

The dimethoxyphenyl group attached to the triazole ring introduces electronic effects that can modulate the compound's activity. Methoxy groups are known to act as electron-donating groups, which can influence the molecule's reactivity and selectivity. This makes the compound a valuable candidate for exploring new therapeutic agents targeting various diseases.

In terms of synthesis, this compound is typically prepared through a click chemistry approach involving azide alkyne cycloaddition (CuAAC). This method is highly efficient and selective, making it a popular choice for constructing triazole-containing molecules. The use of click chemistry not only simplifies the synthesis process but also ensures high yields and purity of the final product.

Recent research has focused on evaluating the biological activity of this compound. In vitro studies have shown that it exhibits potent activity against certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammation pathways, suggesting its potential as an anti-inflammatory agent.

Beyond medicinal applications, this compound has also shown promise in material science. The triazole moiety can act as a building block for constructing advanced materials with tailored properties. For example, researchers have explored its use in creating stimuli-responsive materials that can change their properties in response to external stimuli such as temperature or pH changes.

The unique combination of structural features in CAS No. 1329918-25-3 makes it a versatile molecule with wide-ranging applications. Its stability, reactivity, and bioavailability make it an attractive candidate for further research and development in various fields.

In conclusion, CAS No. 1329918-25-3 represents a significant advancement in chemical synthesis and molecular design. With its promising biological activity and versatile structural features, this compound holds great potential for contributing to future innovations in medicine and materials science.